Cas no 2098062-93-0 (2,2-Dimethyl-3-(oxan-3-yl)propanal)

• Product Name: 2,2-Dimethyl-3-(oxan-3-yl)propanal
• CAS No: 2098062-93-0
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5726127
• PubChem ID: 122240164
• Update Time: 2025-06-29

2,2-Dimethyl-3-(oxan-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• EN300-1218045
• AKOS040813326
• F2147-6316
• 2,2-Dimethyl-3-(tetrahydro-2H-pyran-3-yl)propanal
• starbld0012455
• 2,2-dimethyl-3-(oxan-3-yl)propanal
• 2098062-93-0
• 2,2-Dimethyl-3-(oxan-3-yl)propanal

• Inchi： 1S/C10H18O2/c1-10(2,8-11)6-9-4-3-5-12-7-9/h8-9H,3-7H2,1-2H3
• InChI Key： WWWIULOYSVXQDP-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)CC(C=O)(C)C

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 2,2-Dimethyl-3-(oxan-3-yl)propanal

Introduction to 2,2-Dimethyl-3-(oxan-3-yl)propanal (CAS No. 2098062-93-0)

2,2-Dimethyl-3-(oxan-3-yl)propanal, also known by its CAS number 2098062-93-0, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a cyclohexyl (oxan) ring and an aldehyde functional group. The presence of these specific functional groups endows the compound with a range of chemical properties that make it a valuable intermediate in various synthetic pathways and biological applications.

The molecular formula of 2,2-Dimethyl-3-(oxan-3-yl)propanal is C₁₁H₁₈O, and its molecular weight is approximately 174.25 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the aldol condensation and subsequent oxidation steps. These synthetic routes are crucial for ensuring the purity and consistency of the final product, which are essential for its use in both academic research and industrial applications.

In recent years, 2,2-Dimethyl-3-(oxan-3-yl)propanal has been the subject of numerous studies due to its potential applications in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its use in the preparation of compounds with anti-inflammatory and anti-cancer properties. The aldehyde group in 2,2-Dimethyl-3-(oxan-3-yl)propanal can be readily modified through various chemical reactions, such as reductive amination or condensation with other organic molecules, to generate a wide array of derivatives with diverse biological activities.

Beyond its use as a synthetic intermediate, 2,2-Dimethyl-3-(oxan-3-yl)propanal has also shown promise in the development of new materials and coatings. Its cyclohexyl ring provides structural rigidity and stability, making it suitable for applications where mechanical strength and durability are required. Additionally, the aldehyde group can be utilized to form covalent bonds with other functional groups, enabling the creation of cross-linked polymers with tailored properties.

The physical properties of 2,2-Dimethyl-3-(oxan-3-yl)propanal are also noteworthy. It is a colorless liquid at room temperature with a characteristic odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These solubility characteristics make it easy to handle and process in laboratory settings and industrial processes.

In terms of safety and handling, while 2,2-Dimethyl-3-(oxan-3-yl)propanal is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

The environmental impact of 2,2-Dimethyl-3-(oxan-3-yl)propanal is another important consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to dispose of this compound according to local regulations to minimize any potential ecological risks.

In conclusion, 2,2-Dimethyl-3-(oxan-3-yl)propanal (CAS No. 2098062-93-0) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and chemists working in fields such as organic synthesis, drug discovery, and materials science. As ongoing research continues to uncover new applications for this compound, it is likely that its importance will only continue to grow in the coming years.